Cas no 58244-29-4 (1,3-Dioxolane,4-methyl-2-(4-methylphenyl)-)

• Product Name: 1,3-Dioxolane,4-methyl-2-(4-methylphenyl)-
• CAS No: 58244-29-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 372383
• PubChem ID: 94001
• Update Time: 2025-04-19

1,3-Dioxolane,4-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,4-methyl-2-(4-methylphenyl)-
• 4-methyl-2-(o-tolyl)-1,3-dioxolane
• 4-methyl-2-(4-methylphenyl)-1,3-dioxolane
• FEMA NO. 4628
• 1, 4-methyl-2-(4-methylphenyl)-
• DTXSID40866682
• SV04J39R3G
• Tolyl aldehyde, propylene glycol acetal
• NSC-26398
• NSC 26398
• VPBUQMKUEPQXKR-UHFFFAOYSA-N
• 4-METHYL-2-P-TOLYL-1,3-DIOXOLANE
• 4-METHYLBENZALDEHYDE PROPYLENE GLYCOL ACETAL
• 4-METHYLBENZALDEHYDE PROPYLENEGLYCOL ACETAL, (+/-)-
• (+/-)-4-METHYLBENZALDEHYDE PROPYLENEGLYCOL ACETAL
• EINECS 261-183-2
• 1,3-Dioxolane, 4-methyl-2-(4-methylphenyl)-
• AI3-31192
• Q27289414
• 58244-29-4
• 4-Methylbenzaldehyde propyleneglycol acetal
• para-tolualdehyde propylene glycol acetal
• NSC26398
• tolyaldehyde propylene glycol acetal
• UNII-SV04J39R3G
• SCHEMBL18339449

• Inchi： 1S/C11H14O2/c1-8-3-5-10(6-4-8)11-12-7-9(2)13-11/h3-6,9,11H,7H2,1-2H3
• InChI Key： VPBUQMKUEPQXKR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)OCC1C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 264.7°Cat760mmHg
• Flash Point: 118°C
• Refractive Index: 1.507
• PSA: 18.46
• FEMA: 4628 | 4-METHYLBENZALDEHYDE PROPYLENEGLYCOL ACETAL